Cas no 725692-80-8 (2-(2-Fluorobenzyl)aminobenzoic Acid)

• Product Name: 2-(2-Fluorobenzyl)aminobenzoic Acid
• CAS No: 725692-80-8
• MF: C₁₄H₁₂FNO₂
• MW: 245.248987197876
• CID: 879120
• PubChem ID: 17381714
• Update Time: 2025-10-31

2-(2-Fluorobenzyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-((2-Fluorobenzyl)amino)benzoic acid
• 2-[(2-Fluorobenzyl)amino]benzoic acid
• 2-[(2-fluorophenyl)methylamino]benzoic acid
• 2-{[(2-fluorophenyl)methyl]amino}benzoic acid
• AG-G-85877
• AGN-PC-01G5CK
• CTK5D6498
• SBB072458
• ST087007
• CHEMBRDG-BB 7964646
• MFCD06149992
• AKOS003346275
• DTXSID10589558
• LS-08444
• SB81115
• 2-((2-Fluorobenzyl)amino)benzoicacid
• 725692-80-8
• 2-(2-Fluorobenzyl)aminobenzoic Acid

• MDL： MFCD06149992
• Inchi： 1S/C14H12FNO2/c15-12-7-3-1-5-10(12)9-16-13-8-4-2-6-11(13)14(17)18/h1-8,16H,9H2,(H,17,18)
• InChI Key： ACDXVKCXKBSBGU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 245.08500
• Monoisotopic Mass: 245.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 3.20900

Additional information on 2-(2-Fluorobenzyl)aminobenzoic Acid

Research Brief on 2-(2-Fluorobenzyl)aminobenzoic Acid (CAS: 725692-80-8): Recent Advances and Applications

2-(2-Fluorobenzyl)aminobenzoic Acid (CAS: 725692-80-8) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for further investigation.

One of the key areas of interest is the compound's potential as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(2-Fluorobenzyl)aminobenzoic Acid exhibited inhibitory activity against certain kinases involved in inflammatory pathways. The study utilized computational docking and in vitro assays to validate the compound's binding affinity and selectivity, paving the way for its use in developing anti-inflammatory drugs.

Another notable application of 2-(2-Fluorobenzyl)aminobenzoic Acid is in the field of cancer research. A recent preprint article on bioRxiv reported that this compound, when incorporated into a larger scaffold, showed promising cytotoxicity against a panel of cancer cell lines, including breast and lung cancer. The researchers employed high-throughput screening and mechanistic studies to elucidate the compound's mode of action, which appeared to involve the disruption of mitochondrial function and induction of apoptosis.

In addition to its therapeutic potential, 2-(2-Fluorobenzyl)aminobenzoic Acid has also been investigated for its utility in chemical biology tools. A 2022 paper in ACS Chemical Biology described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The fluorobenzyl moiety was found to enhance the probe's stability and sensitivity, making it a valuable tool for studying oxidative stress in disease models.

Despite these advancements, challenges remain in the optimization of 2-(2-Fluorobenzyl)aminobenzoic Acid for clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academic and industrial researchers will be crucial in overcoming these hurdles and translating the compound's potential into tangible therapeutic benefits.

In conclusion, 2-(2-Fluorobenzyl)aminobenzoic Acid (CAS: 725692-80-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to chemical probes, underscore its importance in advancing our understanding of disease mechanisms and developing novel treatments. Continued research and innovation will undoubtedly uncover new opportunities for this compound in the years to come.